2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[[8-ethyl-2-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C25H29FN4OS/c1-3-18-5-11-21(12-6-18)27-22(31)17-32-24-23(19-7-9-20(26)10-8-19)28-25(29-24)13-15-30(4-2)16-14-25/h5-12H,3-4,13-17H2,1-2H3,(H,27,31)
• InChI Key: WVWHNFSXBFFJEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCN(CC3)CC)N=C2C4=CC=C(C=C4)F
• Molecular Formula: C25H29FN4OS
• Molecular Weight: 452.6 g/mol

Description

2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H29FN4OS and its molecular weight is 452.59. The purity is usually 95%.
BenchChem offers high-quality 2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Research highlights the concise, one-pot synthesis of monofluorinated bis-heterocyclic spirocycles, which are efficiently synthesized from readily available precursors without the need for additional catalysts. These compounds are characterized using spectral methods and X-ray diffraction analysis, indicating the potential for diverse applications in medicinal chemistry and drug development (Liu et al., 2022).

Biological Evaluation and Potential Therapeutic Uses

• A series of 2-(5-fluoro-1H-indol-3-yl)ethyl spiropiperidines with observed tachykinin NK2 receptor affinities offer insights into the design of selective non-peptide tachykinin NK2 receptor antagonists. These compounds exhibit potent NK2 receptor antagonist activity in guinea pig trachea, suggesting potential applications in treating respiratory conditions (Smith et al., 1995).
• Another study on 8-(5,8-dichloro-1,2,3,4-tetrahydro-naphthalen-2-yl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one derivatives explores their high affinity for the human ORL1 (orphanin FQ/nociceptin) receptor, indicating potential as full agonists in biochemical assays and suggesting their use in developing treatments for conditions modulated by the ORL1 receptor (Röver et al., 2000).

Antipsychotic and Anticancer Potential

• Some compounds, such as 8-[3-[Bis(4-fluorophenyl)amino]propyl]-1-phenyl-1,3,8- triazaspiro[4.5]decan-4-one, have shown profiles suggesting antipsychotic efficacy in pharmacological test models, potentially offering a new approach to treating psychiatric disorders (Wise et al., 1985).
• The anticancer activity of naproxen derivatives against prostate cancer cell lines underscores the potential of these compounds in therapeutic applications targeting cancer (Han et al., 2018).